Cas no 2580230-67-5 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid
• CAS No: 2580230-67-5
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 5661317
• PubChem ID: 165888346
• Update Time: 2025-06-08

2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580230-67-5
• EN300-27727378
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(1-methylpyrrolidin-3-yl)methyl]amino)acetic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid

• Inchi： 1S/C23H26N2O4/c1-24-11-10-16(12-24)13-25(14-22(26)27)23(28)29-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,27)
• InChI Key： RIQZOMPCSCTOMX-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CC1CN(C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid (CAS: 2580230-67-5)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid (CAS: 2580230-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and a 1-methylpyrrolidin-3-yl moiety, is increasingly being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. Recent studies have focused on its chemical properties, synthetic utility, and biological activity, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of investigation has been the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and the incorporation of the 1-methylpyrrolidin-3-yl moiety introduces unique steric and electronic properties that can influence the efficiency and selectivity of peptide coupling reactions. Recent publications have demonstrated that 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid can serve as a versatile intermediate for the synthesis of complex peptides with improved yields and reduced side reactions. These findings are particularly relevant for the development of peptide-based drugs, where purity and yield are critical factors.

In addition to its synthetic utility, researchers have also explored the biological activity of this compound. Preliminary studies suggest that derivatives of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid may exhibit modulatory effects on certain biological targets, including enzymes and receptors involved in neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that structurally similar compounds showed promising activity as inhibitors of protein-protein interactions, which are often challenging to target with small molecules. While the exact mechanism of action for this specific compound remains under investigation, these findings highlight its potential as a scaffold for drug discovery.

The chemical stability and solubility of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid have also been subjects of recent research. Given the importance of these properties in pharmaceutical formulations, several studies have focused on optimizing the compound's physicochemical characteristics. For example, modifications to the 1-methylpyrrolidin-3-yl group have been explored to enhance water solubility without compromising its protective function in peptide synthesis. These efforts are crucial for advancing the compound's applicability in both research and industrial settings.

Looking ahead, the continued exploration of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(1-methylpyrrolidin-3-yl)methylamino)acetic acid is expected to yield further insights into its utility in chemical biology and drug development. Ongoing research aims to elucidate its interactions with biological systems, expand its synthetic applications, and develop more efficient methods for its production. As the field progresses, this compound may emerge as a valuable tool for addressing unmet medical needs and advancing the frontiers of peptide-based therapeutics.